2-benzyl-4-(3-pyridinylacetyl)morpholine
Description
2-Benzyl-4-(3-pyridinylacetyl)morpholine is a morpholine-based peptidomimetic compound characterized by a benzyl group at the 2-position and a 3-pyridinylacetyl moiety at the 4-position of the morpholine ring. Morpholine derivatives are widely explored in medicinal chemistry due to their ability to mimic peptide backbones, enhancing metabolic stability and bioavailability .
Properties
IUPAC Name |
1-(2-benzylmorpholin-4-yl)-2-pyridin-3-ylethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2/c21-18(12-16-7-4-8-19-13-16)20-9-10-22-17(14-20)11-15-5-2-1-3-6-15/h1-8,13,17H,9-12,14H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOTJBCIUFXTQDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)CC2=CN=CC=C2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Substituent-Driven Bioactivity
- 4-(4-Nitrobenzyl)morpholine : The nitro group confers electrophilicity, enabling covalent interactions with thiol groups in proteins. This property is leveraged in prodrugs targeting cancer cell redox environments .
- Antifungal Morpholines (3a–c) : Replacement of trimethoxybenzene with morpholine rings retained antifungal activity, suggesting that morpholine’s polarity balances lipophilicity for membrane penetration .
Stereochemical Impact
Quaternary stereocenters in morpholine peptidomimetics, as seen in DOS libraries, significantly influence 3D conformation and target engagement. For example, Staudinger reaction products exhibit distinct spatial arrangements compared to simpler morpholines, which may explain 2-benzyl-4-(3-pyridinylacetyl)morpholine’s hypothetical selectivity in binding assays .
Research Findings and Limitations
- Antifungal vs. Anticancer Profiles : While 3a–c derivatives show broad-spectrum antifungal activity (~80% inhibition at 50 µg/mL), nitrobenzyl morpholines are primarily intermediates for cytotoxic agents, highlighting the role of substituents in defining therapeutic applications .
- Limitations : Direct comparative data for 2-benzyl-4-(3-pyridinylacetyl)morpholine are scarce. Most inferences derive from structural analogs or computational models.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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